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Compound of Interest

Compound Name: Bromomethyl methyl ether

Cat. No.: B1266047

An In-depth Technical Guide to Bromomethyl
Methyl Ether

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of Bromomethyl methyl ether (BMME), a versatile but hazardous reagent. The
information is intended for professionals in research and development who require detailed
data for experimental design, safety protocols, and synthesis applications.

Chemical Identity

Bromomethyl methyl ether, with the CAS number 13057-17-5, is an organic compound
classified as both an alkyl halide and an ether.[1] Its structure features a bromomethyl group
attached to a methyl ether, making it a reactive alkylating agent.[1][2]

IUPAC Name: bromo(methoxy)methane[3]

Synonyms: Methoxymethyl bromide (MOMBY), Bromo(methoxy)methane, Methane,
bromomethoxy-[3][4][5]

Molecular Formula: C2HsBrO[3][5][6]

Molecular Weight: 124.96 g/mol [3][5][6]
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Physical Properties

Bromomethyl methyl ether is a colorless to light yellow, clear liquid with a distinct odor.[1][4]

[5] It is sensitive to moisture and should be handled accordingly.[4][5]

Table 1: Quantitative Physical Properties of Bromomethyl Methyl Ether

Property Value Source(s)
Boiling Point 87 °C (lit.) [4115][7]
Density 1.531 g/mL at 25 °C (lit.) [4115]

Refractive Index

n20/D 1.456 (lit.)

[41051[7]

Flash Point

80 °F (26.7 °C)

[4]115]

Vapor Pressure

72.9 mmHg at 25°C

[5]

Melting Point

N/A

[5]

Solubility

BMME has limited solubility in water but is soluble in various organic solvents.[1][4][8]

Table 2: Solubility of Bromomethyl Methyl Ether

Solvent Solubility Source(s)
Water Sparingly soluble [4115]
Chloroform Soluble [4][8]
Methanol Slightly Soluble [41[8]

Organic Solvents

Generally soluble

[1]

Chemical Properties and Reactivity

BMME is a highly reactive molecule primarily used as an electrophilic reagent in organic

synthesis.[2]
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e Protecting Group Chemistry: Its most common application is as a reagent for protecting
hydroxyl groups (-OH) by converting them into methoxymethyl (MOM) ethers.[2][4][5] These
MOM ethers are stable under a variety of reaction conditions but can be readily cleaved
when needed.[2]

o Alkylating Agent: The presence of the bromomethyl group makes it a potent alkylating agent.
[2] It readily undergoes nucleophilic substitution reactions.[2]

o Reactivity with Nucleophiles: It exhibits high reactivity towards oxygen nucleophiles
(alcohols, phenols), moderate reactivity with nitrogen nucleophiles (amines), and excellent
reactivity with softer nucleophiles like sulfur (thiols).[2]

e Incompatibilities: It is incompatible with strong oxidizing agents, strong acids, and strong
bases.[9] Exposure to moisture, heat, open flames, and sources of ignition should be
avoided.[9][10]

e Hazardous Decomposition: When heated to decomposition, it can produce carbon monoxide
(CO) and carbon dioxide (CO2).[9]

Applications in Drug Development and Organic
Synthesis

BMME's unique reactivity profile makes it a valuable tool in the multi-step synthesis of complex,
biologically active molecules.[2]

e Immunosuppressants: It was famously used in the enantiocontrolled synthesis of an
intermediate for the potent macrocyclic immunosuppressant drug FK-506.[2][4][11]

» Heterocyclic Chemistry: It has been applied in the synthesis of heterocyclic compounds such
as 1-methoxymethyl-4-tritylthio-2-azetidinone, a potential intermediate in drug discovery.[2]
[4][11]

o Pharmaceutical Intermediates: It serves as a key intermediate for generating new drug
molecules by reacting with existing active compounds.[12]

The following diagram illustrates the primary application of Bromomethyl methyl ether in
protecting an alcohol functional group.
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Diagram 1: Protection of Alcohol using BMME
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Diagram 1: Protection of an alcohol using BMME.

Experimental Protocols

Synthesis of Bromomethyl Methyl Ether

A reported method for preparing Bromomethyl methyl ether involves the reaction of
dimethoxymethane (DMM) with acetyl bromide (AcBr) in the presence of zinc bromide (ZnBrz).
[12]

Materials:

¢ Dimethoxymethane (DMM)

e Zinc Bromide (ZnBrz2), freshly dried
e Acetyl Bromide (AcBr)

Procedure:

¢ Dissolve freshly dried ZnBrz in DMM (1.2 equivalents).
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e Cool the solution to 0 °C in an ice bath.

e Slowly add AcBr (1 equivalent) to the cooled solution.

» After the addition is complete, warm the reaction mixture to room temperature and stir for 1.5
hours.

e The product mixture is then subjected to distillation. The fraction containing BMME and
methyl acetate is collected between 80°C and 86°C (oil bath temperature).

A final distillation of this fraction at 82°C yields pure Bromomethyl methyl ether as a
colorless oily substance.[12]

The following workflow diagram illustrates the synthesis process.
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1. Dissolve ZnBr2 in
Dimethoxymethane (DMM)

(2. Cool mixture to O°C)

G. Slowly add Acetyl Bromide (AcBr))

:

4. \Warm to room temperature
and stir for 1.5 hours

:

5. First Distillation:
Collect fraction at 80-86°C

6. Second Distillation:
Purify at 82°C

Pure Bromomethyl
methyl ether

Diagram 2: Synthesis Workflow of Bromomethyl Methyl Ether
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Diagram 2: Synthesis workflow of Bromomethyl methyl ether.

Spectroscopic Data

Spectroscopic data for Bromomethyl methyl ether is available through various databases.

e 1H NMR and 13C NMR: Spectra are available from suppliers like Sigma-Aldrich.[3]
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e Mass Spectrometry (GC-MS): Data is available in the NIST Mass Spectrometry Data Center.
The top three mass-to-charge ratio (m/z) peaks are observed at 45, 29, and 15.[3]

« Infrared (IR) Spectroscopy: FTIR spectra (neat) are available from sources like Sigma-
Aldrich.[3]

e Raman Spectroscopy: Data is available from suppliers like Sigma-Aldrich.[3]

Safety and Handling

Bromomethyl methyl ether is a hazardous substance and requires strict safety protocols.[2]

e Hazards:

o

Flammable: It is a flammable liquid and vapor.[3][9][10]

(¢]

Toxicity: Harmful if swallowed, inhaled, or in contact with skin.[3][9][10]

[¢]

Irritant: Causes skin, eye, and respiratory tract irritation.[2][9] It is also a lachrymator
(induces tears).[3][4]

[¢]

Carcinogenicity: It is a suspected carcinogen.[2][3][9]

» Handling:

o

Use in a well-ventilated area or fume hood.[13]

o

Wear appropriate personal protective equipment (PPE), including chemical-resistant
gloves, safety goggles, and a lab coat.[4][13]

o

Keep away from heat, sparks, and open flames. Use non-sparking tools and take
precautionary measures against static discharge.[10][13][14]

o

Ensure eyewash stations and safety showers are readily accessible.[10][14]

e Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[10][13]
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o Recommended storage is under refrigeration (2-8°C).[4][5]

o Store away from incompatible materials such as strong acids, bases, and oxidizing
agents.[9][14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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